p-Bromo-DL-phenylalanine
Overview
Description
P-Bromo-DL-phenylalanine is a laboratory chemical with the linear formula BrC6H4CH2CH(NH2)CO2H . It has a molecular weight of 244.09 . It is used in the synthesis of substances .
Synthesis Analysis
The first synthesis of phenylalanine was performed by Erlenmeyer and Lipp in 1882 from phenylacetaldehyde, hydrogen, cyanide, and ammonia .Molecular Structure Analysis
The geometrical parameters and energies of this compound were determined using DFT/B3LYP method with 6–311++G (d,p) basis sets calculations . The geometry of the molecule was fully optimized, and vibrational spectra were calculated .Chemical Reactions Analysis
The spectroscopic profile of this compound was examined using FT-IR, FT-Raman, UV, 1H, and 13C NMR techniques . The total energy distribution (TED) of the vibrational modes was calculated with the scaled quantum mechanics (SQM) method .Physical and Chemical Properties Analysis
This compound is a powder with a melting point of 262-263 °C (dec.) (lit.) . It is suitable for solution phase peptide synthesis .Scientific Research Applications
Synthesis of Phosphono Analogs : p-Bromo-DL-phenylalanine has been used in the synthesis of 4-phosphono-DL-phenylalanine and 4-(phosphonomethyl)-DL-phenylalanine. These phosphonic analogs are of interest for their potential interference in the metabolism of O-phosphotyrosine (Bayle-Lacoste et al., 1990).
Phenylketonuria Research : Studies on Phenylketonuria (PKU), an inherited metabolic disease, involve this compound as it is closely related to phenylalanine metabolism. The amino acid phenylalanine, which this compound mimics, is critical in PKU research, focusing on diagnosis, treatment, and understanding of the disorder (van Wegberg et al., 2017).
Study of Large Neutral Amino Acids (LNAAs) : Research on the effect of LNAAs on blood phenylalanine levels in patients with classical PKU can be relevant for understanding the role of this compound, given its structural similarity to phenylalanine (Teke Kısa et al., 2017).
Crystallography Studies : this compound has been involved in crystallography studies, specifically in the crystallization of DL-phenylalanine in silica gel, contributing to our understanding of the physical and chemical properties of such compounds (Ramachandran & Natarajan, 2007).
Biosynthesis and Metabolic Studies in Plants : The role of phenylalanine in the interconnection between primary and secondary metabolism in plants, especially in trees, has been a subject of research. Understanding the biosynthesis and metabolic utilization of this compound-like compounds can provide insights into plant growth, defense, and carbon channeling (Pascual et al., 2016).
Microbial Antitumor Prescreens : Chloroacetyl derivatives of this compound have been tested for growth inhibitory activity in microbial antitumor prescreens, suggesting its potential use in cancer research and therapy (Otani & Briley, 1981).
PKU Treatment Approaches : Research on extracellular microreactors for the depletion of phenylalanine offers insights into new treatment approaches for PKU, which could be relevant for compounds like this compound (Hosta-Rigau et al., 2015).
Mechanism of Action
Phenylalanine is an essential α-amino acid found in many foods and used by your body to produce proteins and other important molecules . It is used as a building block of proteins in your body . Phenylalanine is a precursor for tyrosine, the monoamine neurotransmitters dopamine, norepinephrine, and epinephrine, and the skin pigment melanin .
Safety and Hazards
P-Bromo-DL-phenylalanine may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to use only outdoors or in a well-ventilated area . Protective gloves, eye protection, and face protection should be worn when handling this chemical .
Properties
IUPAC Name |
2-amino-3-(4-bromophenyl)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrNO2/c10-7-3-1-6(2-4-7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEMUHKUIQHFMTH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(C(=O)O)N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30930942 | |
Record name | 4-Bromophenylalanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30930942 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
14091-15-7, 1991-80-6 | |
Record name | 4-Bromophenylalanine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14091-15-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Bromophenylalanine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001991806 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | p-Bromo-DL-phenylalanine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014091157 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC-12762 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=12762 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 4-Bromophenylalanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30930942 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | p-bromo-DL-phenylalanine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.478 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the structural characterization of 4-bromophenylalanine?
A1: 4-Bromophenylalanine, also known as 4-bromo-dl-phenylalanine or p-bromo-DL-phenylalanine, has the molecular formula C9H10BrNO2 and a molecular weight of 244.09 g/mol. [, , , ] While specific spectroscopic data is not extensively discussed within the provided abstracts, researchers commonly utilize techniques like NMR spectroscopy (1H NMR, 13C NMR), IR spectroscopy, and UV spectroscopy for structural characterization and isomer identification. []
Q2: How does 4-bromophenylalanine interact with biological systems?
A2: 4-Bromophenylalanine acts as an anti-amino acid, primarily antagonizing phenylalanine and tyrosine. [] It disrupts insect reproduction in species like the olive fruit fly (Bactrocera oleae) by significantly reducing fecundity and egg hatchability. [] Microscopic examination reveals that this is likely due to abnormalities in the egg-shell fine structure caused by 4-bromophenylalanine. []
Q3: What is the significance of the para-position bromine in 4-bromophenylalanine's reactivity?
A3: The presence of the bromine atom at the para-position significantly influences the reactivity of 4-bromophenylalanine, particularly in its complexation with silver ions (Ag+). Studies show that the electron-withdrawing nature of bromine reduces the donation of pi electron density from the aromatic ring to the Ag+ ion. [] This decrease in electron donation correlates with an increased tendency of the complex to form adducts with water molecules. []
Q4: How do substituents on the aromatic ring affect the fragmentation of protonated phenylalanine derivatives?
A4: The type of substituent on the aromatic ring of phenylalanine derivatives significantly influences their gas-phase fragmentation patterns. Electron-donating substituents, like in 4-methylphenylalanine, promote the loss of NH3 through an aryl-assisted neighboring group pathway. [] Conversely, electron-withdrawing substituents, like the bromine in 4-bromophenylalanine, favor the loss of H2O + CO, leading to the formation of an immonium ion. [] These observations highlight the crucial role of the substituent's electronic properties in dictating fragmentation pathways.
Q5: Can 4-bromophenylalanine be used in the synthesis of other compounds?
A5: Yes, 4-bromophenylalanine serves as a versatile building block in organic synthesis. It can be employed in peptide synthesis using solid-phase peptide synthesis (SPPS) methodologies. [] Additionally, it acts as a precursor for the synthesis of optically pure l- and d-biarylalanine derivatives through a chemoenzymatic approach involving palladium-catalyzed arylation. []
Q6: Are there any applications of 4-bromophenylalanine in material science?
A6: Researchers are exploring the use of 4-bromophenylalanine in developing self-assembled monolayers (SAMs) for mass spectrometric analysis. [] By incorporating 4-bromophenylalanine into SAMs on gold-coated MALDI chips, peptides can be captured and analyzed with high sensitivity. [] This application benefits from the distinct isotopic distribution of 4-bromophenylalanine, allowing for easy identification. []
Q7: What are the limitations of using 4-bromophenylalanine in biological systems?
A8: One limitation of using 4-bromophenylalanine, particularly in high concentrations, is its potential toxicity. Studies show that at concentrations of 10% in the diet of olive fruit flies, it negatively impacted insect survival. [] While this highlights its potential as an insecticide, it also raises concerns about potential adverse effects in other organisms, emphasizing the need for careful dose optimization and further toxicological studies.
Q8: What analytical methods are used to characterize and study 4-bromophenylalanine?
A9: Various analytical techniques are employed to study 4-bromophenylalanine. These include chromatographic methods like capillary electrochromatography for enantioseparation and chiral recognition of 4-bromophenylalanine and related amino acid derivatives. [] Mass spectrometry, particularly in conjunction with techniques like low energy CID and ion trap analysis, is crucial for studying the gas-phase fragmentation patterns of 4-bromophenylalanine and understanding its reactivity. [] Additionally, computational chemistry tools like DFT calculations and RRKM modeling provide insights into the reaction mechanisms and energetics associated with 4-bromophenylalanine's behavior. []
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